![molecular formula C11H15N3O2 B2526771 N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide CAS No. 2192395-87-0](/img/structure/B2526771.png)
N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide
Description
“N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide” is a chemical compound with the molecular formula C11H15N3O2 and a molecular weight of 221.261. However, there is limited information available about this specific compound in the literature.
Synthesis Analysis
While there are no specific synthesis methods for “N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide” found in the literature, there are general methods for synthesizing pyrazole-based compounds. For instance, pyrazole-based ligands have been synthesized via the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine2.Molecular Structure Analysis
The molecular structure of “N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide” is not explicitly mentioned in the literature. However, it contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds3.Chemical Reactions Analysis
There is no specific information available on the chemical reactions involving “N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide”. However, pyrazole-based compounds have been known to participate in various chemical reactions. For example, they have been used in the synthesis of new heterocyclic derivatives containing pyrazolo [3,4- d ]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles via methylene-oxy group4.Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide” are not explicitly mentioned in the literature. However, pyrazole-based compounds are generally soluble in water and other polar solvents3.Safety And Hazards
There is no specific information available on the safety and hazards of “N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide”. However, the safety and hazards of any chemical compound depend on its physical and chemical properties, as well as its potential biological activities.
Future Directions
The future directions for “N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide” are not explicitly mentioned in the literature. However, given the wide range of biological activities exhibited by pyrazole-based compounds, further research could explore the potential applications of this compound in various fields such as medicine, pharmacology, and biochemistry.
Please note that the information provided is based on the limited data available and may not fully cover all aspects of your request. Further research and analysis would be needed for a more comprehensive understanding of this compound.
properties
IUPAC Name |
N-[2-(oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c1-2-11(15)13-10-3-5-12-14(10)7-9-4-6-16-8-9/h2-3,5,9H,1,4,6-8H2,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXCIVXWRPMJURY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1=CC=NN1CC2CCOC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(Oxolan-3-ylmethyl)pyrazol-3-yl]prop-2-enamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide](/img/structure/B2526689.png)
![2-((1-(2-(diethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide](/img/structure/B2526690.png)
![5-[3-(4-Benzylpiperazin-1-yl)-2-hydroxypropyl]-3-methyl-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B2526696.png)
![2-({[(4-Cyanophenyl)carbamoyl]methyl}sulfanyl)acetic acid](/img/structure/B2526702.png)
![[3-Amino-6-cyclopropyl-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl](1,3-benzodioxol-5-yl)methanone](/img/structure/B2526706.png)
![Ethyl 4-[({[5,7-bis(ethylamino)[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetyl)amino]benzoate](/img/structure/B2526709.png)
![3-[4-(methoxycarbonyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid](/img/structure/B2526711.png)